Cas no 2138414-58-9 (4-Chloro-2-[2-(difluoromethyl)pyridin-4-yl]aniline)

• Product Name: 4-Chloro-2-[2-(difluoromethyl)pyridin-4-yl]aniline
• CAS No: 2138414-58-9
• MF: C₁₂H₉ClF₂N₂
• MW: 254.663068532944
• CID: 6405991
• PubChem ID: 165486957
• Update Time: 2025-06-08

4-Chloro-2-[2-(difluoromethyl)pyridin-4-yl]aniline Chemical and Physical Properties

Names and Identifiers

• 2138414-58-9
• EN300-844162
• 4-chloro-2-[2-(difluoromethyl)pyridin-4-yl]aniline
• 4-Chloro-2-[2-(difluoromethyl)pyridin-4-yl]aniline

• Inchi： 1S/C12H9ClF2N2/c13-8-1-2-10(16)9(6-8)7-3-4-17-11(5-7)12(14)15/h1-6,12H,16H2
• InChI Key： DBXDPTLREVYEJX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1C=CN=C(C(F)F)C=1)N

Computed Properties

• Exact Mass: 254.0422323g/mol
• Monoisotopic Mass: 254.0422323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.9Ų

Additional information on 4-Chloro-2-[2-(difluoromethyl)pyridin-4-yl]aniline

4-Chloro-2-[2-(difluoromethyl)pyridin-4-yl]aniline (CAS No. 2138414-58-9): An Overview of Its Properties and Applications in Medicinal Chemistry

4-Chloro-2-[2-(difluoromethyl)pyridin-4-yl]aniline (CAS No. 2138414-58-9) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, characterized by its chloro and difluoromethyl substituents, exhibits a range of properties that make it a valuable candidate for drug discovery and development.

The molecular structure of 4-Chloro-2-[2-(difluoromethyl)pyridin-4-yl]aniline is composed of an aniline core with a chloro substituent at the para position and a difluoromethyl-substituted pyridine ring at the meta position. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The difluoromethyl group, in particular, is known for its ability to enhance metabolic stability and improve pharmacokinetic profiles, making it a popular choice in the design of novel drugs.

Recent studies have highlighted the potential of 4-Chloro-2-[2-(difluoromethyl)pyridin-4-yl]aniline in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity. The mechanism of action involves the inhibition of key inflammatory mediators, such as cyclooxygenase (COX) and lipoxygenase (LOX), which are crucial enzymes in the inflammatory response pathway.

In addition to its anti-inflammatory properties, 4-Chloro-2-[2-(difluoromethyl)pyridin-4-yl]aniline has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can selectively target cancer cells by inducing apoptosis and inhibiting cell proliferation. The specific mechanisms involved include the modulation of signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in various types of cancer.

The pharmacokinetic profile of 4-Chloro-2-[2-(difluoromethyl)pyridin-4-yl]aniline is another area of active research. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The presence of the difluoromethyl group contributes to enhanced metabolic stability, reducing the risk of rapid degradation and improving the overall bioavailability of the molecule.

In terms of safety and toxicity, preliminary data suggest that 4-Chloro-2-[2-(difluoromethyl)pyridin-4-yl]aniline is well-tolerated at therapeutic doses. However, further preclinical and clinical studies are necessary to fully evaluate its safety profile and potential side effects. Ongoing research is focused on optimizing the dosing regimens and delivery methods to maximize therapeutic efficacy while minimizing adverse effects.

The synthetic route for preparing 4-Chloro-2-[2-(difluoromethyl)pyridin-4-yl]aniline has been well-documented in the literature. One common approach involves the coupling reaction between 4-chloroaniline and 2-(difluoromethyl)pyridine using transition metal catalysts such as palladium or copper. This method provides high yields and good purity, making it suitable for large-scale production.

In conclusion, 4-Chloro-2-[2-(difluoromethyl)pyridin-4-yl]aniline (CAS No. 2138414-58-9) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features, combined with its favorable biological activities and pharmacokinetic properties, make it an attractive candidate for further development as a therapeutic agent. Continued research into this compound is expected to yield valuable insights into its mechanisms of action and potential clinical applications.